Cas no 73768-73-7 (5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol
• CAS No: 73768-73-7
• MF: C₇H₄N₄O₂S₃
• MW: 272.327256202698
• MDL: MFCD01568721
• CID: 1763125
• PubChem ID: 2765811
• Update Time: 2025-06-09

5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[(3-nitropyridin-2-yl)sulfanyl]-1,3,4-thiadiazole-2(3H)-thione
• 5-(3-nitropyridin-2-yl)sulfanyl-3H-1,3,4-thiadiazole-2-thione
• 5-((3-Nitro-2-pyridinyl)thio)-1,3,4-thiadiazole-2(3H)-thione
• AJ-333/36116005
• 10N-731
• 5-[(3-nitropyridin-2-yl)sulfanyl]-1,3,4-thiadiazole-2-thiol
• 5-[(3-nitro-2-pyridinyl)sulfanyl]-1,3,4-thiadiazole-2-thiol
• AKOS005075828
• 5-[(3-nitropyridin-2-yl)sulfanyl]-2,3-dihydro-1,3,4-thiadiazole-2-thione
• DTXSID10224134
• MFCD01568721
• 73768-73-7
• 1,3,4-Thiadiazole-2(3H)-thione, 5-((3-nitro-2-pyridinyl)thio)-
• 3-nitro-2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]pyridine
• 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol

• MDL： MFCD01568721
• Inchi： 1S/C7H4N4O2S3/c12-11(13)4-2-1-3-8-5(4)15-7-10-9-6(14)16-7/h1-3H,(H,9,14)
• InChI Key： APDJURLGRLOQEF-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.94963890g/mol
• Monoisotopic Mass: 271.94963890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol

Introduction to 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol (CAS No. 73768-73-7)

5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol is a specialized organic compound with a molecular structure that combines elements of heterocyclic chemistry and sulfur-based functionalities. This compound, identified by its CAS number 73768-73-7, has garnered attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential applications in medicinal research. The presence of both nitro and thiol groups in its molecular framework suggests a high degree of reactivity, making it a candidate for further exploration in drug design and synthesis.

The compound belongs to the class of thiadiazole derivatives, which are known for their broad spectrum of biological activities. Thiadiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen atoms, and they are widely studied for their pharmacological effects. The introduction of a nitro group at the 3-position of the pyridine ring and a sulfanyl group at the 5-position of the thiadiazole core enhances its interaction with biological targets, potentially making it useful in the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can participate in various chemical reactions, including nucleophilic substitution and redox processes, which are crucial for drug efficacy. The thiol (-SH) group in 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol is particularly noteworthy, as it can form disulfide bonds or undergo oxidation-reduction reactions, which are relevant to many biological pathways.

The nitro group attached to the pyridine ring adds another layer of reactivity to the molecule. Nitro compounds are known for their ability to engage in hydrogen bonding and electronic interactions with biological targets. This feature makes them valuable in designing molecules that can selectively bind to specific proteins or enzymes involved in disease processes. The combination of a nitro group and a thiol group in this compound suggests that it may exhibit dual functionality, allowing it to interact with multiple targets simultaneously.

In terms of synthetic chemistry, 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and regioselective modifications. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups for enhanced biological activity.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Thiadiazole derivatives have been reported to exhibit neuroprotective properties by modulating oxidative stress and inflammation pathways. The presence of both nitro and thiol groups may enhance its ability to interact with neuroreceptors or enzymes involved in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary studies have suggested that derivatives of thiadiazole can cross the blood-brain barrier, making them promising candidates for central nervous system therapies.

Another area where 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The sulfanyl and thiol groups can potentially interact with inflammatory mediators or signaling pathways, thereby reducing inflammation. Additionally, the nitro group may serve as a prodrug moiety that can be converted into an active species within biological systems, enhancing therapeutic efficacy.

The compound's potential as an antimicrobial agent is also under investigation. Thiadiazole derivatives have demonstrated activity against various bacteria and fungi by disrupting essential cellular processes such as DNA replication or protein synthesis. The structural features of 5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol, particularly the nitro and thiol groups, may enhance its antimicrobial properties by facilitating interactions with microbial cell membranes or enzymes.

In conclusion,5-(3-Nitro-2-pyridinyl)sulfanyl-1,3,4-thiadiazole-2-thiol (CAS No. 73768-73-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting neurological disorders, inflammation-related diseases, and infections. Further research is warranted to fully elucidate its biological activities and explore its applications in drug discovery and development.